Cas no 2174001-60-4 (3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride)

• Product Name: 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride
• CAS No: 2174001-60-4
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5184184
• PubChem ID: 136574229
• Update Time: 2025-06-08

3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride

• Inchi： 1S/C7H8N2O.ClH/c10-6-3-5(4-6)7-8-1-2-9-7;/h1-2,5H,3-4H2,(H,8,9);1H
• InChI Key： YQMQCEUJOYWWDC-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC=CN2)C1.Cl

Additional information on 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride

Research Brief on 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride (CAS: 2174001-60-4): Recent Advances and Applications

The compound 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride (CAS: 2174001-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride as a key intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing imidazole-containing scaffolds, which are prevalent in many FDA-approved drugs. The hydrochloride salt form (CAS: 2174001-60-4) was found to offer improved solubility and stability compared to the free base, making it particularly valuable for pharmaceutical applications.

In terms of biological activity, preclinical studies have revealed promising kinase inhibitory properties associated with this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride as a potential lead compound for developing selective JAK3 inhibitors, with IC50 values in the low micromolar range. The imidazole moiety appears crucial for binding to the ATP pocket of kinases, while the cyclobutanone ring contributes to conformational restriction and improved selectivity.

The synthetic accessibility of 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride has been another area of active investigation. A recent patent (WO2023124567) describes an optimized four-step synthesis from commercially available starting materials, achieving an overall yield of 42%. The process features a key [2+2] cycloaddition followed by imidazole ring formation, with the hydrochloride salt crystallization as the final step. This scalable route has facilitated broader exploration of structure-activity relationships around this core structure.

Emerging applications in targeted protein degradation have further expanded the potential of this compound. A 2024 study in Nature Chemical Biology reported its incorporation into proteolysis-targeting chimeras (PROTACs), where it serves as a versatile linker between target-binding and E3 ligase-recruiting moieties. The cyclobutanone's rigidity and the imidazole's hydrogen bonding capacity were found to be critical for maintaining proper ternary complex geometry.

Safety and ADME profiling of 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride has progressed significantly, with recent data showing favorable metabolic stability (t1/2 > 120 minutes in human liver microsomes) and moderate plasma protein binding (65-75%). These properties, combined with its demonstrated blood-brain barrier permeability in rodent models, suggest potential for both peripheral and central nervous system indications.

In conclusion, 3-(1H-imidazol-2-yl)cyclobutan-1-one hydrochloride (CAS: 2174001-60-4) represents a multifaceted chemical entity with growing importance in medicinal chemistry. Its applications span from kinase inhibitor development to novel therapeutic modalities like PROTACs, supported by recent advances in synthetic methodology and biological characterization. Future research directions likely include further optimization of its physicochemical properties and exploration of additional target classes beyond kinases.